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Compound of Interest

Methyl 2-hydroxy-4-
Compound Name:

morpholinobenzoate
CAS No.: 207850-94-0
Cat. No.: B2409584

Get Quote

\ J

Methyl 2-hydroxy-4-morpholinobenzoate is a substituted aromatic ester. It incorporates
three key functional groups onto a benzene ring: a hydroxyl group (phenol), a methyl ester, and
a morpholine moiety. This unique combination suggests potential for hydrogen bonding, ester
hydrolysis, and activity as a tertiary amine.

Structural Information

e IUPAC Name: Methyl 2-hydroxy-4-(morpholin-4-yl)benzoate
¢ Molecular Formula: C12H1sNOa

¢ Molecular Weight: 237.25 g/mol

e Structure:

Caption: Chemical structure of Methyl 2-hydroxy-4-morpholinobenzoate.

Predicted Physicochemical Data
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The following properties are estimated based on the compound's structure and data from

analogous molecules like methyl salicylate and N-aryl morpholines.

Property

Predicted Value

Rationale /| Comparison

Physical State

White to off-white crystalline

solid

Increased molecular weight
and polarity compared to
methyl salicylate (liquid)
suggest a solid state.

Melting Point

130-150 °C

The presence of the
morpholine group and potential
for intermolecular hydrogen
bonding would significantly
raise the melting point above
that of methyl salicylate (-8
°C).[1]

Solubility

Soluble in methanol, ethanol,
DMSO, DMF, ethyl acetate.

Sparingly soluble in water.

The ester and aromatic core
confer solubility in common
organic solvents. The
morpholine and hydroxyl
groups may provide limited

aqueous solubility.

Boiling Point

> 300 °C (decomposes)

High molecular weight and
polarity suggest a high boiling
point, likely with

decomposition.

Proposed Synthesis Pathway and Detailed Protocol

The synthesis of Methyl 2-hydroxy-4-morpholinobenzoate can be logically achieved via a

two-step process starting from 2-hydroxy-4-aminobenzoic acid. The first step involves the

synthesis of the intermediate acid, 2-hydroxy-4-morpholinobenzoic acid, followed by a classic

Fischer esterification.

Overall Synthesis Scheme
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2-Hydroxy-4-aminobenzoic Acid

Bis(2-chloroethyl) ether,
Base (e.g., K2C0O3),
Solvent (e.g., DMF),

Heat

y

2-Hydroxy-4-morpholinobenzoic Acid
(Intermediate)

Methanol (excess),
H2S04 (catalyst),
Reflux

Methyl 2-hydroxy-4-morpholinobenzoate
(Final Product)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of Methyl 2-hydroxy-4-morpholinobenzoate.

Step 2: Fischer Esterification of 2-hydroxy-4-
morpholinobenzoic Acid

This protocol details the final esterification step, which is a well-established and reliable
transformation. The causality for each step is explained to provide a deeper understanding of
the process.

Expertise & Causality: The Fischer esterification is an acid-catalyzed equilibrium reaction.[2] To
drive the reaction towards the product, a large excess of the alcohol (methanol) is used,
shifting the equilibrium according to Le Chatelier's principle. Concentrated sulfuric acid acts as
the catalyst by protonating the carbonyl oxygen of the carboxylic acid, making the carbonyl
carbon more electrophilic and susceptible to nucleophilic attack by methanol.[2]

Protocol:
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Reaction Setup:

o To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 2-hydroxy-4-
morpholinobenzoic acid (10.0 g, 44.8 mmol).

o Add 150 mL of anhydrous methanol. The large excess serves as both reactant and
solvent.

o Place the flask in an ice-water bath to cool.
Catalyst Addition:

o Slowly and carefully add concentrated sulfuric acid (2.5 mL, ~46.8 mmol) dropwise to the
stirring suspension.

o Causality: The addition is performed slowly and with cooling because the dilution of
sulfuric acid in methanol is highly exothermic.

Reflux:
o Attach a reflux condenser to the flask.
o Heat the mixture to a gentle reflux (approx. 65-70 °C) using a heating mantle.

o Maintain reflux for 6-8 hours. The reaction progress can be monitored by Thin Layer
Chromatography (TLC) by observing the disappearance of the starting material spot.

Work-up and Neutralization:
o Cool the reaction mixture to room temperature.

o Reduce the volume of methanol to approximately one-third of the original volume using a
rotary evaporator.

o Pour the concentrated mixture slowly into 300 mL of ice-cold deionized water with stirring.

o Carefully neutralize the solution by the slow addition of a saturated sodium bicarbonate
(NaHCO:s) solution until the pH reaches ~7-8.
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o Causality: Neutralization quenches the acid catalyst and deprotonates any unreacted
carboxylic acid, making it water-soluble as its sodium salt and separating it from the
desired ester product.

o Extraction:

[¢]

Transfer the neutralized agueous mixture to a separatory funnel.

[¢]

Extract the product with ethyl acetate (3 x 100 mL).

[e]

Combine the organic layers.

o

Wash the combined organic phase with brine (1 x 100 mL) to remove residual water and
inorganic salts.

e Drying and Isolation:
o Dry the organic layer over anhydrous magnesium sulfate (MgSOa).

o Filter off the drying agent and concentrate the filtrate under reduced pressure using a
rotary evaporator to yield the crude product.

o Purification:

o The crude solid can be purified by recrystallization from a suitable solvent system, such as
ethanol/water or ethyl acetate/hexane, to yield the final product as a crystalline solid.

Analytical Characterization

To ensure the identity and purity of the synthesized Methyl 2-hydroxy-4-
morpholinobenzoate, a combination of spectroscopic and physical methods should be
employed.
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Analysis Method Expected Results

Aromatic Protons: Three signals in the aromatic
region (~6.0-8.0 ppm). Methyl Protons: A singlet
at ~3.8-3.9 ppm (3H). Morpholine Protons: Two
1H NMR multiplets, typically around ~3.2 ppm (4H, -N-
CHz-) and ~3.8 ppm (4H, -O-CH3-). Phenolic
Proton: A broad singlet at high chemical shift

(>10 ppm).

Carbonyl Carbon: Signal at ~170 ppm. Aromatic
Carbons: Multiple signals between ~100-165

13C NMR ppm. Methyl Carbon: Signal around ~52 ppm.
Morpholine Carbons: Signals around ~48 ppm (-
N-CHz) and ~66 ppm (-O-CH2-).

O-H Stretch: Broad peak from 3200-3600
(phenolic hydroxyl). C-H Stretch: Peaks around
2850-3000 (aliphatic and aromatic). C=0

FT-IR (cm™1)
Stretch: Strong, sharp peak around 1680-1700
(ester carbonyl). C-O Stretch: Peaks in the
1100-1300 region (ester and ether).
Mass Spec (ESI+) [M+H]*: Expected at m/z = 238.11.
] ] A sharp melting point range for the purified
Melting Point

compound confirms its purity.

Applications and Future Research Directions

The unique structural motifs of Methyl 2-hydroxy-4-morpholinobenzoate make it a
compound of interest for several research areas.

o Medicinal Chemistry: The morpholine ring is a privileged scaffold in drug discovery, known to
improve pharmacokinetic properties such as solubility and metabolic stability. The salicylate
core is a well-known pharmacophore with anti-inflammatory properties.[3] This hybrid
structure could serve as a key intermediate for the synthesis of novel non-steroidal anti-
inflammatory drugs (NSAIDs) or other bioactive molecules.
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o Material Science: As a difunctional monomer, it could potentially be used in the synthesis of
specialty polymers and resins where the phenolic hydroxyl group and the ester can undergo
further reactions.

o Chemical Probes: The compound could be further functionalized to create chemical probes
for studying biological systems, leveraging the targeting capabilities that could be introduced
via the morpholine nitrogen.

Safety and Handling

While specific toxicity data for this compound is unavailable, it should be handled with the
standard precautions for laboratory chemicals.

o Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-
resistant gloves.

e Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated
area or a chemical fume hood.

o Storage: Store in a cool, dry place away from strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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